Cas no 161490-89-7 (tert-butyl N-2-(aminooxy)propylcarbamate)

Tert-butyl N-2-(aminooxy)propylcarbamate is a protected aminooxy derivative used in organic synthesis and bioconjugation applications. Its key advantage lies in the tert-butoxycarbonyl (Boc) protecting group, which provides stability under basic and nucleophilic conditions while allowing selective deprotection under acidic conditions. The aminooxy functionality enables efficient oxime ligation with carbonyl compounds, making it valuable for protein modification, peptide synthesis, and polymer functionalization. The compound’s structural design ensures controlled reactivity, reducing side reactions during complex synthetic procedures. Its solubility in common organic solvents further enhances its utility in diverse reaction environments. This reagent is particularly useful in medicinal chemistry and materials science for constructing stable, functionalized molecular architectures.

tert-butyl N-2-(aminooxy)propylcarbamate structure

161490-89-7 structure

Product Name:tert-butyl N-2-(aminooxy)propylcarbamate

CAS No:161490-89-7

MF:C₈H₁₈N₂O₃

MW:190.240122318268

CID:904595

PubChem ID:14852178

Update Time:2025-06-07

tert-butyl N-2-(aminooxy)propylcarbamate Chemical and Physical Properties

Names and Identifiers

- Carbamic acid, [2-(aminooxy)propyl]-, 1,1-dimethylethyl ester (9CI)
- tert-butyl N-2-(aminooxy)propylcarbamate
- 161490-89-7
- tert-butyl N-(2-aminooxypropyl)carbamate
- EN300-1878622
- TERT-BUTYL N-[2-(AMINOOXY)PROPYL]CARBAMATE
- Inchi： 1S/C8H18N2O3/c1-6(13-9)5-10-7(11)12-8(2,3)4/h6H,5,9H2,1-4H3,(H,10,11)
- InChI Key： HHUKKAGQHZSBBF-UHFFFAOYSA-N
- SMILES： O(C(NCC(C)ON)=O)C(C)(C)C

Computed Properties

Exact Mass: 190.13184
Monoisotopic Mass: 190.13174244g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 5
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 73.6Å²

Experimental Properties

PSA: 73.58

tert-butyl N-2-(aminooxy)propylcarbamate Pricemore >>

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